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Compound of Interest

Compound Name: Org-12962 hydrochloride

Cat. No.: B1663714 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with Org-12962
hydrochloride. Adherence to these protocols is essential for ensuring personal safety and

maintaining a secure laboratory environment.

Org-12962 hydrochloride is a chemical compound intended for laboratory research purposes.

While a comprehensive toxicological profile has not been fully established, it is imperative to

handle this substance with a high degree of caution. The following procedures for personal

protective equipment (PPE), handling, and disposal are based on established best practices for

working with research chemicals of unknown hazardous potential.

Personal Protective Equipment (PPE)
The primary line of defense against accidental exposure is the consistent and correct use of

personal protective equipment. All personnel handling Org-12962 hydrochloride must utilize

the following PPE.
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PPE Category Specification

Eye Protection
Appropriate safety glasses should be worn at all

times in the laboratory.

Hand Protection

Chemical-resistant gloves (minimum standard

BS EN 374:2003) are mandatory. Gloves should

be inspected for integrity before each use.

Body Protection
A laboratory coat or other appropriate protective

clothing must be worn to prevent skin contact.

Respiratory Protection

If a risk assessment indicates it is necessary, a

suitable respirator should be used to prevent

inhalation of dust or aerosols.[1]

Operational Plan: Handling and Storage
Engineering Controls:

All work with Org-12962 hydrochloride, particularly the handling of the solid form, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

The laboratory should be equipped with a safety shower and an eyewash station for

immediate use in case of an emergency.[1]

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of damage.

Weighing and Aliquoting: Conduct these procedures within a chemical fume hood to contain

any dust. Avoid the formation of dust and aerosols.[1]

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

prevent splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1]
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Storage: Store Org-12962 hydrochloride in a tightly sealed container in a cool, dry, and

well-ventilated area, away from incompatible materials.

Emergency Procedures: First Aid
In the event of accidental exposure, immediate action is critical.

Inhalation: Move the affected individual to fresh air. If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing and seek medical advice.[1]

Eye Contact: Flush the eyes with large amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing Org-12962 hydrochloride must be treated as hazardous waste.

Containment: Collect all waste materials, including empty containers, contaminated PPE,

and unused compound, in a suitable, labeled container.

Disposal: Arrange for the collection and disposal of the waste by a specialized and licensed

disposal company, in accordance with all national and local regulations. Do not dispose of

this chemical down the drain or in general waste.[1]

Experimental Workflow
The following diagram outlines the standard operational workflow for safely handling Org-
12962 hydrochloride.
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Caption: Workflow for Safe Handling of Org-12962 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.tocris.com [documents.tocris.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1663714?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663714?utm_src=pdf-body
https://www.benchchem.com/product/b1663714?utm_src=pdf-custom-synthesis
https://documents.tocris.com/pdfs/tocris_msds/3585_sds.pdf?1717724660
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling Org-12962 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663714#personal-protective-equipment-for-
handling-org-12962-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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